rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis
Overview
Description
Rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis (Rac-5-EPCA) is a synthetic organic compound that is used in a variety of scientific research applications. Rac-5-EPCA is an ethynylated pyrrolidine derivative that is commonly used as a chiral building block for the synthesis of a wide range of compounds. Rac-5-EPCA has been used as a key intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers.
Scientific Research Applications
Rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis has a wide range of scientific research applications. It has been used as a key intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis has also been used in the synthesis of chiral auxiliaries, which are used in the synthesis of chiral compounds. In addition, rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis has been used in the synthesis of a variety of drugs, including anesthetics, antihistamines, and antibiotics.
Mechanism of Action
Rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis acts as a chiral building block in the synthesis of a wide range of compounds. The ethynyl group of rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis acts as a nucleophile, reacting with electrophilic reagents to form new covalent bonds. The pyrrolidine ring of rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis also acts as a chiral center, allowing for the formation of a wide range of stereoisomers.
Biochemical and Physiological Effects
rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis has not been tested for its biochemical or physiological effects. As such, there is no data available on the biochemical or physiological effects of rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis.
Advantages and Limitations for Lab Experiments
Rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis has a number of advantages for use in laboratory experiments. It is a highly reactive compound, allowing for the synthesis of a wide range of compounds in a relatively short period of time. In addition, rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis is a relatively inexpensive compound, making it an attractive choice for use in laboratory experiments. However, rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis is also a relatively unstable compound, making it difficult to store and transport.
Future Directions
Rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis has a wide range of potential future applications. It can be used as a key intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. In addition, rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis can be used in the synthesis of chiral auxiliaries, which are used in the synthesis of chiral compounds. Furthermore, rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis can be used in the synthesis of a variety of drugs, including anesthetics, antihistamines, and antibiotics. Finally, rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis can be used in the development of new materials, such as polymers and nanomaterials.
Synthesis Methods
Rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis can be synthesized by a variety of methods. The most common method involves the reaction of ethyl acetoacetate and ethyl pyrrolidine in the presence of a base catalyst, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an aprotic solvent, such as dimethylformamide or dimethylsulfoxide. The reaction proceeds in a stereospecific manner, resulting in the formation of the cis isomer of rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis involves the preparation of the starting material, (2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, followed by the cis-selective hydrogenation of the alkyne functional group.", "Starting Materials": [ "(S)-proline", "Sodium hydroxide (NaOH)", "Ethynyl magnesium bromide (C2H5MgBr)", "Bromoacetic acid (BrCH2COOH)", "Sodium borohydride (NaBH4)", "Palladium on carbon (Pd/C)", "Hydrogen gas (H2)" ], "Reaction": [ "1. Conversion of (S)-proline to (2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid via a series of reactions involving NaOH, BrCH2COOH, and NaBH4.", "2. Reaction of (2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid with C2H5MgBr to form the corresponding Grignard reagent.", "3. Addition of the Grignard reagent to a suitable aldehyde or ketone to form the corresponding alcohol.", "4. Hydrogenation of the alkyne functional group using Pd/C and H2 gas to yield rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis." ] } | |
CAS RN |
1003022-06-7 |
Product Name |
rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis |
Molecular Formula |
C7H9NO2 |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
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